Methyl 2-(4-fluorophenyl)oxazole-4-carboxylate

• CAS RN: 1065102-64-8
• Molecular Formula: C11H8FNO3
• Molecular Weight: 221.18 g/mol
• IUPAC Name: methyl 2-(4-fluorophenyl)-1,3-oxazole-4-carboxylate
• InChI: InChI=1S/C11H8FNO3/c1-15-11(14)9-6-16-10(13-9)7-2-4-8(12)5-3-7/h2-6H,1H3
• InChI Key: DBAOBCFFEKYUQI-UHFFFAOYSA-N
• SMILES: COC(=O)C1=COC(=N1)C2=CC=C(C=C2)F

Description

“Methyl 2-(4-fluorophenyl)oxazole-4-carboxylate” is a chemical compound with the molecular formula C11H8FNO3. It is also known by other names such as “Methyl 5-(4-fluorophenyl)oxazole-4-carboxylate” and "4-Oxazolecarboxylic acid, 5-(4-fluorophenyl)-, methyl ester".

Molecular Structure Analysis

The molecular structure of “this compound” consists of a methyl ester group attached to the 4-position of an oxazole ring, which is further substituted at the 5-position with a 4-fluorophenyl group. The average mass of the molecule is 221.184 Da.

Mechanism of Action

The mechanism of action of “Methyl 2-(4-fluorophenyl)oxazole-4-carboxylate” is not specified in the search results. The biological activity of oxazole derivatives can vary widely depending on their specific structure and the context in which they are used.

Safety and Hazards

“Methyl 2-(4-fluorophenyl)oxazole-4-carboxylate” may be harmful if swallowed and may cause skin and eye irritation. It may also cause respiratory irritation. In case of contact, it is advised to wash the affected area with copious amounts of water and seek medical attention if necessary.

Synthesis routes and methods I

Procedure details

Benzoyl peroxide (0.49 g, 2.0 mmol) was added to a solution of methyl 2-(4-fluorophenyl)-4,5-dihydrooxazole-4-carboxylate (9.0 g, 40.3 mmol) in dry benzene (180 mL) and the mixture was refluxed for 15 min. N-bromosuccinimide (8.6 g, 48.3 mmol) was then added and the reaction mixture was refluxed for 2 h. The reaction mixture was quenched with ice-cold water and the crude product was extracted with EtOAc. The combined extracts were washed with 10% aqueous NaHCO3 solution, H2O and brine, dried over anhydrous Na2SO4, and concentrated under reduced pressure. The crude product was purified by column chromatography (silica 60-120 mesh, eluant 10-15% EtOAc in petroleum ether) to get methyl 2-(4-fluorophenyl)oxazole-4-carboxylate (6 g, 67%) as a white solid. 1H NMR (400 MHz, CDCl3) δ 8.29 (s, 1H), 8.14-8.10 (m, 2H), 7.19-7.15 (t, J=8.5 Hz, 2H), 3.96 (s, 3H). MS (ESI) m/z: Calculated for C11H8FNO3: 221.05. found: 221.8 (M+H)+

Synthesis routes and methods II

Procedure details

To a solution of 2-(4-fluorophenyl)-1,3-oxazol-4-yl trifluoromethanesulfonate (30 g, 96 mmol, WO2010/017079A1) in DMF (200 ml) was added methanol (78 ml, 1928 mmol) followed by palladium (II) acetate (2.164 g, 9.64 mmol) and dppp (3.98 g, 9.64 mmol). Triethylamine (26.9 ml, 193 mmol) was added and the reaction mixture was purged with CO for 3 minutes, placed under balloon pressure of CO, stirred at 65° C. for 2 h, allowed to cool to room temperature and poured onto ice water. The reaction mixture was extracted with DCM, dried over Na2SO4, filtered, concentrated and purified by flash chromatography (silica, 10-50% EtOAc/heptanes) to provide methyl 2-(4-fluorophenyl)-1,3-oxazole-4-carboxylate (7.4 g).